Cas no 343373-91-1 ((2,4-Dichlorophenyl)methyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate)

• Product Name: (2,4-Dichlorophenyl)methyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate
• CAS No: 343373-91-1
• MF: C₁₁H₉Cl₂N₃O₂S
• MW: 318.179058790207
• CID: 5742371
• PubChem ID: 1480985
• Update Time: 2025-10-29

(2,4-Dichlorophenyl)methyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (2,4-dichlorophenyl)methyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate
• HMS3322C11
• 2,4-dichlorobenzyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate
• 343373-91-1
• Carbamic acid, (4-methyl-1,2,3-thiadiazol-5-yl)-, (2,4-dichlorophenyl)methyl ester
• HMS2158F16
• AKOS005096348
• 6N-371S
• (2,4-dichlorophenyl)methylN-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate
• (2,4-dichlorophenyl)methyl N-(4-methylthiadiazol-5-yl)carbamate
• MLS000326548
• CHEMBL1519899
• SMR000179071
• DTXSID001131040
• (2,4-Dichlorophenyl)methyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate

• Inchi： 1S/C11H9Cl2N3O2S/c1-6-10(19-16-15-6)14-11(17)18-5-7-2-3-8(12)4-9(7)13/h2-4H,5H2,1H3,(H,14,17)
• InChI Key： AONPYKUKPRAVIV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC(NC1=C(C)N=NS1)=O)Cl

Computed Properties

• Exact Mass: 316.9792531g/mol
• Monoisotopic Mass: 316.9792531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.4Ų

Additional information on (2,4-Dichlorophenyl)methyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate

Comprehensive Overview of (2,4-Dichlorophenyl)methyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate (CAS No. 343373-91-1)

The compound (2,4-Dichlorophenyl)methyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate, identified by its CAS No. 343373-91-1, is a specialized chemical entity with significant applications in agricultural and pharmaceutical research. This molecule features a unique combination of a 2,4-dichlorophenyl group and a 4-methyl-1,2,3-thiadiazol-5-yl carbamate moiety, which contributes to its distinct chemical properties and reactivity. Researchers and industry professionals often seek information on its synthesis, stability, and potential uses, making it a subject of interest in modern chemical studies.

In recent years, the demand for carbamate derivatives has surged due to their versatility in crop protection and medicinal chemistry. The (2,4-Dichlorophenyl)methyl group, in particular, is known for enhancing the bioactivity of compounds, while the thiadiazole ring system offers excellent metabolic stability. This combination makes CAS No. 343373-91-1 a promising candidate for further exploration in agrochemical formulations and targeted drug development. Users frequently search for "synthesis of thiadiazole carbamates" or "applications of 2,4-dichlorophenyl derivatives," reflecting the growing curiosity around this compound.

From a structural perspective, the presence of both chlorine substituents and the thiadiazole ring in (2,4-Dichlorophenyl)methyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate suggests potential interactions with biological targets. Studies indicate that such compounds may exhibit inhibitory effects on specific enzymes or receptors, which could be leveraged in developing novel therapeutics. Additionally, the methyl carbamate linkage provides hydrolytic stability, a critical factor for formulations requiring prolonged activity. These attributes align with current trends in sustainable agriculture and precision medicine, where efficiency and environmental impact are paramount concerns.

The analytical characterization of CAS No. 343373-91-1 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity assessment and structural verification, which are essential for regulatory compliance and research reproducibility. Queries like "analytical methods for carbamate compounds" or "spectral data of thiadiazole derivatives" are common among chemists and quality control specialists, highlighting the need for accessible technical data.

Beyond its scientific significance, (2,4-Dichlorophenyl)methyl N-(4-methyl-1,2,3-thiadiazol-5-yl)carbamate also sparks discussions on green chemistry and safer alternatives in chemical synthesis. Researchers are exploring catalytic routes and solvent-free conditions to produce such compounds with minimal waste. This aligns with global initiatives to reduce the ecological footprint of chemical manufacturing. Keywords like "green synthesis of agrochemical intermediates" or "eco-friendly heterocyclic compounds" frequently appear in academic and industrial searches, underscoring the shift toward sustainable practices.

In conclusion, CAS No. 343373-91-1 represents a compelling example of how molecular design can address contemporary challenges in agriculture and healthcare. Its structural features, combined with evolving synthetic methodologies, position it as a valuable subject for ongoing research. As interest in functionalized carbamates and thiadiazole chemistry continues to grow, this compound will likely remain a focal point for innovation and application-driven studies.